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Compound of Interest

Compound Name: N-Acetylethylene Urea-d4

Cat. No.: B563356 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling and disposal of N-Acetylethylene Urea-d4,

ensuring operational integrity and laboratory safety.

Personal Protective Equipment (PPE)
While N-Acetylethylene Urea-d4 is not classified as a hazardous substance, adherence to

good industrial hygiene and safety practices is crucial. The following personal protective

equipment is recommended to minimize exposure and ensure user safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

EN 166 (EU) or NIOSH (US)

approved[1]

Skin Protection

Fire/flame resistant and

impervious clothing, Chemical

impermeable gloves

EU Directive 89/686/EEC, EN

374[1]

Respiratory Protection

Full-face respirator (if exposure

limits are exceeded or irritation

occurs)

NIOSH approved

Hand Protection
Chemically resistant gloves

(inspect before use)
EN 374

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of N-
Acetylethylene Urea-d4 and ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated place.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Avoid contact with skin and eyes.[1]

Wear suitable protective clothing.[1]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Keep away from sources of ignition.[1]
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First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is essential.

Table 2: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan
Proper disposal of N-Acetylethylene Urea-d4 and its containers is necessary to prevent

environmental contamination and comply with regulations.

Waste Material Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]
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Do not discharge to sewer systems.[1]

Contaminated Packaging Disposal:

Containers can be triple rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[1]

Combustible packaging materials can be disposed of through controlled incineration with flue

gas scrubbing.[1]

Experimental Workflow: Safe Handling of N-
Acetylethylene Urea-d4
The following diagram illustrates the logical workflow for the safe handling of N-Acetylethylene
Urea-d4 from receipt to disposal.
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Safe Handling Workflow for N-Acetylethylene Urea-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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